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Compound of Interest

Compound Name: 4-(Bromomethyl)benzaldehyde

Cat. No.: B112711

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural features of 4-(Bromomethyl)benzaldehyde. This bifunctional organic compound
serves as a critical building block in a wide array of synthetic applications, including the
development of pharmaceuticals, agrochemicals, and other fine chemicals.[1] Its utility stems
from the presence of two distinct reactive sites: an aldehyde group and a bromomethyl group,
allowing for sequential and selective chemical modifications.

Core Chemical and Physical Properties

The fundamental physicochemical properties of 4-(Bromomethyl)benzaldehyde are
summarized in the table below, offering a quick reference for experimental planning and
execution.
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Property Value

Molecular Formula CsH7BrO[1][2][3][4]1[5][6]

Molecular Weight 199.04 g/mol [2][3][4][5][6]

Melting Point 95 - 99 °C[4][5][7]

Boiling Point 277.9 £ 15.0 °C (Predicted)[4][6]

Density 1.524 + 0.06 g/cm3 (Predicted)[4][6]
Appearance White to pale lemon crystalline powder[2][4][8]

Sparingly soluble in water; soluble in organic

Solubility solvents like ethanol, ether, and chloroform.[1]

[8]

Under inert gas (nitrogen or Argon) at 2-8°C.[4]
[61[°]

Storage

Structural Elucidation

The chemical structure of 4-(Bromomethyl)benzaldehyde is fundamental to its reactivity. It
consists of a benzene ring substituted at the 1 and 4 positions with an aldehyde (-CHO) group
and a bromomethy! (-CH2Br) group, respectively.

Spectroscopic Data

Spectroscopic methods are essential for the structural confirmation of 4-
(Bromomethyl)benzaldehyde.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum provides distinct
signals that correspond to the different types of protons in the molecule. The aldehydic
proton is typically observed as a singlet around 10.01 ppm. The aromatic protons, due to the
para-substitution, usually appear as two doublets. A characteristic singlet for the
bromomethyl protons is also present.[10][11] A reported *H NMR spectrum in CDCls shows
peaks at: 6 = 10.02 (s, 1H, -CHO), 7.86 (m, 2H, Ar-H), 7.57 (m, 2H, Ar-H), 4.52 (s, 2H, -
CH2Br) ppm.[4][6]
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e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum gives insight
into the carbon framework of the molecule. Key signals include the carbonyl carbon of the
aldehyde group and the carbons of the aromatic ring and the bromomethyl group.[11] A
reported 13C NMR spectrum in CDCls shows peaks at: 6 = 191.25, 143.98, 135.86, 129.98,
129.41, 31.68 ppm.[11]

* IR (Infrared) Spectroscopy: The IR spectrum exhibits characteristic absorption bands that
confirm the presence of the key functional groups. A strong, sharp band for the aldehyde
carbonyl (C=0) stretch is observed in the region of 1710-1685 cm~1. The aldehyde C-H bond
shows distinct stretching bands around 2830-2695 cm~1. Aromatic C-H and C=C stretching
vibrations are also present.[10]

Below is a diagram illustrating the relationship between the structure of 4-
(Bromomethyl)benzaldehyde and its characteristic reactivity.

C8H7BrO
Wmethyll)bemyde
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Aldehyde Group (-CHO) Bromomethyl Group (-CH2Br) Aromatic Ring

Nucleophilic Substitution (SN2)
(e.g., with amines, thiols)

Figure 1: Structural Features and Reactivity of 4-(Bromomethyl)benzaldehyde

Nucleophilic Addition
(e.g., Wittig, Grignard)
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Figure 1: Structural Features and Reactivity of 4-(Bromomethyl)benzaldehyde

Chemical Reactivity and Synthetic Applications
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4-(Bromomethyl)benzaldehyde is a versatile reagent due to its two reactive functional
groups.[10]

e Reactions of the Bromomethyl Group: The bromomethyl group is an excellent electrophile,
making it susceptible to nucleophilic substitution reactions (Sn2 mechanism).[10] This allows
for the introduction of a variety of functional groups by reacting with nucleophiles such as
amines, thiols, and cyanides.[10] For instance, it reacts with primary and secondary amines
to form the corresponding aminomethylbenzaldehyde derivatives.[10]

o Reactions of the Aldehyde Group: The aldehyde group undergoes typical reactions of
aromatic aldehydes, such as nucleophilic addition and condensation reactions. It can be
oxidized to the corresponding carboxylic acid or reduced to an alcohol. It is a key precursor
for the synthesis of Schiff bases, chalcones, and various heterocyclic systems.

Experimental Protocols
Synthesis of 4-(Bromomethyl)benzaldehyde from 4-
(Bromomethyl)benzonitrile

A common method for the synthesis of 4-(Bromomethyl)benzaldehyde is the reduction of 4-
(bromomethyl)benzonitrile using diisobutylaluminium hydride (DIBAL-H).[4][6][10][12]

Materials:

4-(bromomethyl)benzonitrile

e Dry toluene

 Diisobutylaluminium hydride (DIBAL-H) in hexane (e.g., 1.08 M)
e Chloroform

e 10% Hydrochloric acid (HCI)

e Anhydrous sodium sulfate (Na2S0a4)

¢ Ice-cold n-hexane
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Procedure:

Dissolve 4-(bromomethyl)benzonitrile (1 g, 5.1 mmol) in dry toluene (10 mL) in a flask under
a nitrogen atmosphere.[4][6][12]

Cool the solution to 0 °C using an ice bath.[4][6][12]
Add DIBAL-H in hexane (2 equivalents) dropwise to the cooled solution.[4][6][12]
Stir the reaction mixture at 0 °C for 1 hour.[4][6][12]

Quench the reaction by first diluting with chloroform (15 mL), followed by the slow addition of
10% HCI (34 mL).[4][6][12]

Stir the resulting mixture at room temperature for another hour.[4][6][12]

Separate the organic layer, wash it with distilled water, and dry it over anhydrous Na=S0Oa.[4]

[6]
Remove the solvent under reduced pressure.

Wash the residue with ice-cold n-hexane and dry it under vacuum to obtain 4-
(Bromomethyl)benzaldehyde.[4][6] A reported yield for this procedure is 70%.[4][6]

The following diagram outlines the general workflow for this synthesis.
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Figure 2: Workflow for the Synthesis of 4-(Bromomethyl)benzaldehyde
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Figure 2: Workflow for the Synthesis of 4-(Bromomethyl)benzaldehyde
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Safety and Handling

4-(Bromomethyl)benzaldehyde is a hazardous substance and should be handled with
appropriate safety precautions. It is harmful if swallowed or inhaled and causes severe skin
burns and eye damage.[3][13]

Precautionary Measures:
¢ Use only in a well-ventilated area or under a chemical fume hood.[13]

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[13]

e Wash hands and any exposed skin thoroughly after handling.[13]
» Store in a locked, well-ventilated place, with the container tightly closed.[13]

 In case of contact with skin or eyes, rinse immediately with plenty of water for several
minutes and seek immediate medical attention.[13]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before use.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Synthesis routes of 4-(Bromomethyl)benzaldehyde [benchchem.com]

3. 4-(Bromomethyl)benzaldehyde | CBH7BrO | CID 11206421 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 4-(bromomethyl)benzaldehyde CAS#: 51359-78-5 [m.chemicalbook.com]

5. 4-(Bromomethyl)benzaldehyde | 51359-78-5 | FB10749 [biosynth.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b112711?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_benzaldehyde
https://www.fishersci.com/store/msds?partNumber=MO07312DE&productDescription=4-BROMOMETHYL+BENZALDEH+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO07312DE&productDescription=4-BROMOMETHYL+BENZALDEH+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO07312DE&productDescription=4-BROMOMETHYL+BENZALDEH+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO07312DE&productDescription=4-BROMOMETHYL+BENZALDEH+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO07312DE&productDescription=4-BROMOMETHYL+BENZALDEH+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO07312DE&productDescription=4-BROMOMETHYL+BENZALDEH+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=MO07312DE&productDescription=4-BROMOMETHYL+BENZALDEH+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b112711?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-bromomethyl-benzaldehyde-dic227070.html
https://www.benchchem.com/synthesis/pse-3g7d01e5g63e416gb7b062d7b1df2d39
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_benzaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB1708152_EN.htm
https://www.biosynth.com/p/FB10749/51359-78-5-4-bromomethylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 6. 4-(bromomethyl)benzaldehyde | 51359-78-5 [chemicalbook.com]

e 7. 4-(Bromomethyl)benzaldehyde [myskinrecipes.com]

» 8. adpharmachem.com [adpharmachem.com]

e 9. angenechemical.com [angenechemical.com]

e 10. 4-(Bromomethyl)benzaldehyde | 51359-78-5 | Benchchem [benchchem.com]
e 11.rsc.org [rsc.org]

e 12.rsc.org [rsc.org]

e 13. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-
(Bromomethyl)benzaldehyde: Chemical Properties and Structure]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b112711#4-bromomethyl-
benzaldehyde-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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